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Compound of Interest

Compound Name: 1,3-Dimethoxy-2-propanol

Cat. No.: B053713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 1,3-Dimethoxy-2-propanol as a

versatile and advantageous solvent for organic synthesis. Its unique physical and chemical

properties offer potential benefits over traditional ethereal solvents in various applications.

Introduction
1,3-Dimethoxy-2-propanol is a polar aprotic solvent with a higher boiling point than commonly

used ethers like diethyl ether and tetrahydrofuran (THF).[1] Its structure, featuring two methoxy

groups and a hydroxyl group, allows it to act as a bidentate ligand, which can enhance the

stability and reactivity of organometallic reagents.[2] These characteristics make it a promising

alternative solvent for a range of organic transformations, particularly those requiring elevated

temperatures and stabilization of reactive intermediates.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1,3-Dimethoxy-2-propanol is
presented below, alongside a comparison with other common ethereal solvents.
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Property
1,3-Dimethoxy-
2-propanol

Diethyl Ether
Tetrahydrofura
n (THF)

1,4-Dioxane

CAS Number 623-69-8[3] 60-29-7 109-99-9 123-91-1

Molecular

Formula
C5H12O3[2][3] C4H10O C4H8O C4H8O2

Molecular Weight

( g/mol )
120.15[2][3] 74.12 72.11 88.11

Boiling Point (°C) 172.6[2] 34.6 66 101

Density (g/cm³) 0.987[2] 0.713 0.889 1.034

Flash Point (°C) 58.2[2] -45 -14 12

Solubility in

Water
High[1] 6.9 g/100 mL Miscible Miscible

Health and Safety Information
1,3-Dimethoxy-2-propanol is a flammable liquid and vapor.[3] Appropriate safety precautions

should be taken when handling this solvent.

Hazard Statement Precautionary Statement

H226: Flammable liquid and vapor[3]
P210: Keep away from heat, sparks, open

flames, and hot surfaces. — No smoking.[3]

H336: May cause drowsiness or dizziness[3]
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[3]

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[3]

P303+P361+P353: IF ON SKIN (or hair): Take

off immediately all contaminated clothing. Rinse

skin with water/shower.[3]

P403+P235: Store in a well-ventilated place.

Keep cool.[3]
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Solvent Purification Protocol
For moisture-sensitive reactions, it is crucial to use anhydrous 1,3-Dimethoxy-2-propanol.
The following is a general protocol for drying the solvent.

Materials:

1,3-Dimethoxy-2-propanol

Anhydrous magnesium sulfate or calcium hydride

Distillation apparatus

Inert gas supply (Nitrogen or Argon)

Procedure:

Pre-drying: Add anhydrous magnesium sulfate to the 1,3-Dimethoxy-2-propanol and stir for

24 hours.

Distillation: Decant the solvent into a dry distillation flask containing a stirring bar and a

suitable drying agent like calcium hydride.

Inert Atmosphere: Flush the distillation apparatus with a dry inert gas.

Distill: Heat the flask to distill the solvent under an inert atmosphere. Collect the fraction

boiling at 172-173 °C.

Storage: Store the freshly distilled solvent over activated molecular sieves (3Å or 4Å) in a

sealed container under an inert atmosphere.
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Start: Commercial 1,3-Dimethoxy-2-propanol

Pre-dry with Anhydrous MgSO4

Distill from CaH2 under Inert Atmosphere

Collect Fraction at 172-173 °C

Store over Molecular Sieves

End: Anhydrous Solvent
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Start: Dry Glassware & Reagents

Initiate Grignard Formation
(Mg, I2, Solvent)

Dropwise Addition of Aryl Halide

Grignard Reagent Formed

Reaction with Electrophile
(e.g., Ketone)

Quench with Sat. aq. NH4Cl

Extraction and Purification

End: Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solvent-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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